Cas no 8027-33-6 (Lanolin Alcohols)

• Product Name: Lanolin Alcohols
• CAS No: 8027-33-6
• MF: C₈₈H₉₂Cl₆N₆O₆
• MW: 1542.42669773102
• CID: 720287
• PubChem ID: 168266238
• Update Time: 2025-04-19

Lanolin Alcohols Chemical and Physical Properties

Names and Identifiers

• Lanolin Alcohols
• Wool alcohols
• Alcohols,lanolin
• LANOLIN ALCOHOL
• AMERCHOL L 101
• Cholesterol base H
• Cordulan
• Dusoline
• Dusoran
• 80748-21-6
• 8027-33-6

• Inchi： 1S/4C15H16ClNO.2C14H14ClNO/c3*1-8-5-9-6-13-10(12(9)7-14(8)16)3-2-4-11(13)15(17)18;1-8-5-9(16)6-13-10-3-2-4-11(15(17)18)14(10)7-12(8)13;2*15-9-5-4-8-6-13-10(12(8)7-9)2-1-3-11(13)14(16)17/h3*5,7,11H,2-4,6H2,1H3,(H2,17,18);5-6,11H,2-4,7H2,1H3,(H2,17,18);2*4-5,7,11H,1-3,6H2,(H2,16,17)
• InChI Key： VFCBJFRAECKYNC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)C1CCCC(C(N)=O)C=1C2.ClC1C(C)=CC2=C(C=1)C1CCCC(C(N)=O)C=1C2.ClC1C(C)=CC2=C(C=1)C1CCCC(C(N)=O)C=1C2.ClC1C(C)=CC2=C(C=1)C1CCCC(C(N)=O)C=1C2.ClC1C=CC2=C(C=1)C1CCCC(C(N)=O)C=1C2.ClC1C=CC2=C(C=1)C1CCCC(C(N)=O)C=1C2

Computed Properties

• Exact Mass: 755.51200
• Monoisotopic Mass: 504.177562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166

Experimental Properties

• Melting Point: >56°
• PSA: 85.30000
• LogP: 9.31520